Cas no 933698-55-6 ((2,3-dihydro-1H-indol-3-yl)methanamine)

• Product Name: (2,3-dihydro-1H-indol-3-yl)methanamine
• CAS No: 933698-55-6
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• MDL: MFCD19215168
• CID: 1057331
• PubChem ID: 55285363
• Update Time: 2025-04-20

(2,3-dihydro-1H-indol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1H-Indole-3-methanamine
• (2,3-dihydro-1H-indol-3-yl)-methylamine
• 3-(Aminomethyl)indoline
• (2,3-dihydro-1H-indol-3-yl)methanamine
• AC7339
• 933698-55-6
• A917026
• Indolin-3-ylmethanamine
• AKOS006351552
• 1-(2,3-DIHYDRO-1H-INDOL-3-YL)METHANAMINE
• 2,3-dihydro-1H-indol-3-ylmethanamine
• SY022653
• SCHEMBL3692425
• CS-0446092
• SB64965
• MFCD19215168
• EN300-2993570
• DB-228373

• MDL： MFCD19215168
• Inchi： 1S/C9H12N2/c10-5-7-6-11-9-4-2-1-3-8(7)9/h1-4,7,11H,5-6,10H2
• InChI Key： RHXLQEOIUNXHAP-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C(CN)C1

Computed Properties

• Exact Mass: 148.10000
• Monoisotopic Mass: 148.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05000
• LogP: 1.99270